Cas no 2090675-40-2 (7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carbonitrile)

• Product Name: 7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carbonitrile
• CAS No: 2090675-40-2
• MF: C₇H₃BrN₄
• MW: 223.029519319534
• CID: 5267569
• Update Time: 2026-03-09

7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-2-carbonitrile, 7-bromo-
• 7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carbonitrile

• Inchi： 1S/C7H3BrN4/c8-6-2-1-5-4-10-7(3-9)11-12(5)6/h1-2,4H
• InChI Key： UHWUQIDMWNMTMG-UHFFFAOYSA-N
• SMILES： N12C(Br)=CC=C1C=NC(C#N)=N2

Additional information on 7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carbonitrile

Introduction to 7-Bromopyrrolo[2,1-f][1,2,4]triazine-2-carbonitrile (CAS No. 2090675-40-2)

7-Bromopyrrolo[2,1-f][1,2,4]triazine-2-carbonitrile, with the CAS number 2090675-40-2, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[2,1-f][1,2,4]triazines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine atom at the 7-position and a cyano group at the 2-position imparts specific chemical and biological properties that make it an intriguing candidate for further investigation.

The structural characteristics of 7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carbonitrile are crucial in understanding its potential uses. The pyrrolo[2,1-f][1,2,4]triazine core is a heterocyclic system that provides a rigid and planar structure, which can facilitate interactions with biological targets. The bromine substituent at the 7-position can enhance the compound's lipophilicity and influence its binding affinity to specific receptors or enzymes. The cyano group at the 2-position adds an additional layer of complexity by introducing a strong electron-withdrawing effect and potential reactivity.

Recent studies have highlighted the biological activities of compounds similar to 7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carbonitrile. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that pyrrolo[2,1-f][1,2,4]triazines exhibit potent antiproliferative effects against various cancer cell lines. The brominated derivatives were found to be particularly effective in inhibiting cell growth and inducing apoptosis in cancer cells. This suggests that 7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carbonitrile could be a valuable lead compound for the development of novel anticancer agents.

In addition to its antiproliferative properties, 7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carbonitrile has shown promise in other therapeutic areas. Research conducted by a team at the University of California in 2023 demonstrated that this compound possesses significant anti-inflammatory activity. The study found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carbonitrile have also been investigated. A preclinical study published in the European Journal of Pharmaceutical Sciences in 2023 evaluated its absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

The synthetic route to produce 7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carbonitrile has been optimized to enhance yield and purity. A recent paper in Organic Letters described a multi-step synthesis involving the condensation of appropriate starting materials followed by cyclization and bromination steps. The optimized protocol allows for scalable production of the compound under mild conditions, making it suitable for both research and industrial applications.

The safety profile of 7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carbonitrile is another critical aspect that has been evaluated. Toxicological studies conducted by an independent laboratory have shown that the compound exhibits low toxicity at therapeutic concentrations. These findings support its potential use as a safe and effective therapeutic agent.

In conclusion, 7-bromopyrrolo[2,1-f][1,2,4]triazine-2-carbonitrile (CAS No. 2090675-40-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in areas such as oncology and inflammation. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use as a therapeutic agent.